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Cat. No.: B1226960

Get Quote

An In-Depth Guide to the Spectroscopic Validation of (2-Hydroxyethyl) hydrogen adipate

Introduction: The Analytical Challenge

(2-Hydroxyethyl) hydrogen adipate is a bifunctional molecule synthesized from the partial esterification of adipic acid and ethylene glycol.[1] Its val
intermediate lies in the presence of three distinct functional groups: a terminal carboxylic acid, a primary alcohol, and an ester linkage.[1][2] However,
starting materials (adipic acid, ethylene glycol) or the diester byproduct, Bis(2-hydroxyethyl) adipate.

Therefore, a robust analytical strategy must not only confirm the presence of the desired functional groups but also definitively prove the 1:1 stoichior
moieties, a hallmark of the target monoester. This guide details an integrated spectroscopic approach—leveraging Nuclear Magnetic Resonance (NV
Spectroscopy, and Mass Spectrometry (MS)—to create a unique and verifiable "spectroscopic fingerprint" for (2-Hydroxyethyl) hydrogen adipate.

The Validation Workflow: An Integrated Approach

A successful validation relies on the convergence of evidence from multiple, orthogonal techniques. Each method provides a unique piece of the strut
validating workflow that confirms identity, purity, and structure.
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Caption: Integrated workflow for spectroscopic validation.

Part 1: Confirming Molecular Formula and Functional Groups

Confirms Functional Groups

The initial phase establishes the fundamental characteristics of the molecule: its mass and the types of chemical bonds present.

Mass Spectrometry (MS)

Expertise & Experience: MS provides the most direct evidence of the compound's elemental composition. We employ a soft ionization technique, suc

source fragmentation and maximize the abundance of the molecular ion, which is critical for confirming the molecular weight.

Expected Data: (2-Hydroxyethyl) hydrogen adipate has a molecular formula of CsH140s and a molecular weight of 190.19 g/mol .[1] In ESI-MS, we

[M+H]* at an m/z of approximately 191.08. High-resolution mass spectrometry (HRMS) would further confirm the elemental composition to within a fe

Trustworthiness: The observation of the correct molecular ion peak immediately rules out the presence of significant quantities of adipic acid (MW: 14

diester, Bis(2-hydroxyethyl) adipate (MW: 234.25).[3] Fragmentation patterns can further support the structure, with expected losses of H20, the etho

[415]

lon Expected m/z (Monoisotopic) Interpretation

[M+H]* 191.0863 Protonated molecular iol
[M-OH]* 173.0757 Loss of hydroxyl group fi
[M-C2H4O]* 147.0652 Loss of ethylene oxide n

Fourier-Transform Infrared (FTIR) Spectroscopy
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Expertise & Experience: FTIR is unparalleled for the rapid and definitive identification of functional groups. For this molecule, the key is to identify the
stretches from both the alcohol and the carboxylic acid, and the carbonyl (C=0) stretches from both the ester and the carboxylic acid.

Trustworthiness: The spectrum of (2-Hydroxyethyl) hydrogen adipate is uniquely characteristic due to the combination of these functional groups. 1
acid O-H stretch would suggest the diester, while the absence of the ester C=0 stretch would point towards unreacted adipic acid.

Expected Data:

« O-H Stretch (Carboxylic Acid): A very broad, strong absorption from ~3300 cm~1 to 2500 cm~1, which is characteristic of the hydrogen-bonded dime
* O-H Stretch (Alcohol): A broad, strong absorption from ~3500 cm~* to 3200 cm~1, which will overlap with the carboxylic acid signal.[8]

¢ C-H Stretch: Sharp peaks just below 3000 cm~1 (~2950-2850 cm~1).[9]

* C=0 Stretch (Ester & Acid): A strong, intense absorption band between 1750-1700 cm~*. The ester carbonyl typically appears around 1735 cm™1, v
[10] These may resolve into two distinct peaks or, more likely, appear as one broad, very intense peak.

* C-O Stretch: Two distinct, strong peaks in the fingerprint region, typically between 1300-1150 cm~?, corresponding to the C-O linkages of the ester

Functional Group Characteristic Absorption (cm~?) Expected Appearanct
Alcohol O-H 3500 - 3200 Broad, Strong (Overlaps
Carboxylic Acid O-H 3300 - 2500 Very Broad, Strong
Alkyl C-H 2950 - 2850 Medium to Strong, Sharj
Ester C=0 ~1735 Strong, Sharp
Carboxylic Acid C=0 ~1710 Strong (May merge with
Ester/Acid C-O 1300 - 1150 Two Strong Peaks

Part 2: Mapping the Molecular Skeleton with NMR

While MS and FTIR confirm the pieces are present, NMR spectroscopy assembles them, providing a definitive map of the atomic connectivity.

Caption: Structure of (2-Hydroxyethyl) hydrogen adipate with proton labels.

Proton (*H) NMR Spectroscopy
Expertise & Experience: 'H NMR provides information on the number of distinct proton environments, their relative numbers (integration), and their n¢

the molecule is a key feature; we expect to see distinct signals for the protons near the acid group versus those near the ester group.

Trustworthiness: The presence of the very downfield carboxylic acid proton signal (>10 ppm), combined with the characteristic triplet signals for the tv
the adipate chain, provides a highly specific fingerprint. This pattern cannot be replicated by the starting materials or the highly symmetric diester byp
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Label Approx. Shift (3, ppm) Multiplicity Integration
a (COOH) 10-12 Broad Singlet 1H
f (-COOCH:2-) ~4.2 Triplet 2H
g (-CH20H) ~3.7 Triplet 2H
b (-CH2COOH) ~2.4 Triplet 2H
d (-CH2C00-) ~2.3 Triplet 2H
¢ (-CH2CHz2-) ~1.6 Multiplet 4H
h (-OH) Variable Broad Singlet 1H

Carbon (**C) NMR Spectroscopy

Expertise & Experience: 13C NMR confirms the carbon skeleton of the molecule. The key validation point here is the number of unique carbon signals
Hydroxyethyl) hydrogen adipate are chemically distinct and should produce 8 separate signals.

Trustworthiness: This is a powerful comparative tool. Adipic acid would show only 3 signals due to symmetry. The diester, Bis(2-hydroxyethyl) adipate
symmetry). Observing exactly 8 signals is therefore compelling evidence for the monoester structure.

Carbon Environment Approx. Shift (3, ppm) Rationale

Carboxylic Acid C=0 175 - 185 Deshielded carbonyl car
Ester C=0 170 - 175 Deshielded carbonyl car
-COOCH-2- 60 - 65 Carbon attached to este
-CH20H 58 - 62 Carbon attached to alcol
-CH2COO0- 30-35 Carbon alpha to the este
-CH2COOH 30-35 Carbon alpha to the acic
-CH2CHz2- (central) 20-28 The two central alkyl car

Part 3: Experimental Protocols

These protocols provide a standardized framework for acquiring high-quality spectroscopic data for validation.

Protocol 1: NMR Sample Preparation and Acquisition

+ Sample Preparation: Accurately weigh ~10-20 mg of (2-Hydroxyethyl) hydrogen adipate and dissolve in ~0.7 mL of a suitable deuterated solvent
is often preferred as it can help in observing exchangeable protons like those from the -OH and -COOH groups.

« Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.
* 1H NMR Acquisition:
o Insert the sample into a 2400 MHz NMR spectrometer.

o Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.
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o Acquire a standard one-pulse 'H spectrum with a 90° pulse angle and a relaxation delay of at least 5 seconds to ensure quantitative integration.

o Set the spectral width to cover a range from -1 to 13 ppm.

¢ 13C NMR Acquisition:
o Using the same sample, switch the spectrometer to the 13C channel.
o Acquire a proton-decoupled 3C spectrum.

o Use a sufficient number of scans to achieve a good signal-to-noise ratio, as 13C has a low natural abundance. The spectral width should be set fi

Protocol 2: FTIR Sample Preparation and Acquisition

« Sample Preparation: As (2-Hydroxyethyl) hydrogen adipate is a liquid, the Attenuated Total Reflectance (ATR) method is ideal.[14]

* Acquisition:

o

Record a background spectrum of the clean ATR crystal.

o

Place one to two drops of the neat liquid sample directly onto the ATR crystal.

o

Acquire the sample spectrum over a range of 4000-600 cm™1.

o

Typically, 16-32 scans are co-added at a resolution of 4 cm~! to obtain a high-quality spectrum.

o

Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Protocol 3: Mass Spectrometry Sample Preparation and Acquisition

* Sample Preparation: Prepare a dilute solution of the sample (~10 pg/mL) in a suitable solvent system, such as methanol or acetonitrile with 0.1% f
protonation of the analyte, promoting the formation of the [M+H]* ion in positive ESI mode.

* Acquisition:
o Infuse the sample solution into the ESI source of the mass spectrometer at a low flow rate (e.g., 5-10 pL/min).
o Acquire spectra in positive ion mode over an m/z range that includes the expected molecular ion (e.g., m/z 50-500).

o Optimize source parameters (e.g., capillary voltage, gas flow) to maximize the signal of the [M+H]* ion.

Conclusion: A Self-Validating Spectroscopic Profile

The structural validation of (2-Hydroxyethyl) hydrogen adipate is achieved not by a single data point, but by the overwhelming convergence of evid
MS confirms the correct molecular weight of 190.19 g/mol . FTIR verifies the simultaneous presence of alcohol, carboxylic acid, and ester functional ¢
unambiguous map of the asymmetric structure, confirming the 1:1 linkage of the adipate and hydroxyethyl moieties and clearly distinguishing the targ
byproducts. This integrated workflow constitutes a robust, reliable, and scientifically rigorous method for structural validation.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
protocols, we make no warranties, express or implied, regarding the fithess of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

